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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to optimize the application of Cartap for maximum efficacy in experimental settings.
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Frequently Asked Questions
1. What is the mode of action of Cartap?

Cartap hydrochloride is a systemic insecticide that acts as a nicotinic acetylcholine receptor

(nAChR) channel blocker.[1] It functions as a pro-insecticide, being converted into the active

compound nereistoxin in the insect's body. Nereistoxin then blocks the nAChR channels in the

central nervous system, leading to paralysis and eventual death of the insect due to starvation.

[2][3]

2. What is the optimal timing for Cartap application against rice stem borers?
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For maximum efficacy against rice stem borers (Scirpophaga incertulas), Cartap application

should be timed to coincide with the peak emergence of moths and the early larval stages.[4]

Recommended application windows are:

Tillering Stage: 20-25 days after sowing, with application 5-7 days after peak moth

emergence.[4]

Booting Stage: Late panicle initiation to booting stage, approximately 50-55 days after

sowing.[4]

3. What are the ideal environmental conditions for Cartap application?

To minimize degradation and maximize efficacy, apply Cartap under the following conditions:

Time of Day: Early morning or late afternoon to avoid degradation from strong sunlight.[4]

pH of Spray Solution: Cartap hydrochloride is most stable in acidic conditions (pH 3-4).[5] It

is susceptible to alkaline hydrolysis, so the pH of the spray water should ideally be adjusted

to around 4.[6]

4. Is Cartap compatible with other pesticides?

Cartap hydrochloride is generally compatible with many commonly used insecticides and

fungicides.[6] However, it is incompatible with alkaline preparations.[6] Studies have shown

physical compatibility with fungicides like tricyclazole, hexaconazole, and propiconazole, as

well as insecticides such as flubendiamide, rynaxypyr, buprofezin, and profenophos, without

phytotoxic effects on rice.[7] A jar test is always recommended before tank-mixing to ensure

physical compatibility.

5. What are the signs of Cartap phytotoxicity?

Generally, Cartap hydrochloride does not exhibit phytotoxicity on crops like rice and cabbage

when used at recommended dosages.[2][7] However, exceeding the recommended dosage

rates may lead to plant damage.[6] Potential, though rare, symptoms of phytotoxicity could

include leaf tip burning, yellowing, or wilting.
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Issue Possible Cause(s) Troubleshooting Steps

Reduced Efficacy

1. Incorrect application

timing.2. Improper spray

solution pH.3. Degradation by

sunlight.4. Insect resistance.5.

Poor water quality.

1. Ensure application targets

the most vulnerable pest life

stage.2. Buffer spray water to

a pH of approximately 4.[6]3.

Apply during early morning or

late afternoon.[4]4. Conduct a

resistance bioassay (see

Experimental Protocols).5. Use

clean water, free of excessive

sediment or organic matter.

Inconsistent Results Between

Formulations

1. Differences in release rates

(e.g., soluble powder vs.

granules).2. Uneven

application of granular

formulations.

1. Soluble powders provide a

quicker release, while granules

offer a more sustained release.

Select the formulation based

on the desired speed of action

and duration of control.2.

Ensure uniform broadcasting

of granules for consistent

coverage.

Clogging of Spray Equipment

1. Physical incompatibility with

tank-mix partners.2. Poor

quality of water used for

mixing.

1. Always perform a jar test

before tank-mixing different

pesticides.2. Use clean water

and pre-mix Cartap thoroughly

before adding to the spray

tank.[6]

Experimental Protocols
Protocol 1: Determining Optimal Application Timing of
Cartap Against a Target Pest
This protocol outlines a method to determine the most effective application timing of Cartap
hydrochloride against a specific lepidopteran pest, such as the rice stem borer, by targeting

different larval instars.
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Methodology:

Insect Rearing: Rear a synchronized cohort of the target pest in the laboratory to obtain

larvae of specific instars (e.g., 1st, 2nd, and 3rd instar).

Plant Preparation: Grow the host plant (e.g., rice seedlings) in pots under controlled

conditions.

Treatment Groups: For each larval instar to be tested, establish the following treatment

groups:

Cartap hydrochloride at the recommended concentration.

A negative control (water or solvent carrier).

Application:

Infest the plants with larvae of a specific instar.

Apply the Cartap solution or control solution as a foliar spray, ensuring thorough coverage.

Data Collection:

Record larval mortality at 24, 48, and 72 hours post-application.

Observe any sublethal effects, such as reduced feeding or movement.

Analysis:

Calculate the percentage mortality for each treatment group and instar.

Use statistical analysis (e.g., ANOVA) to determine if there are significant differences in

mortality between the different instars. The instar with the highest mortality indicates the

optimal application timing.
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Workflow for determining optimal Cartap application timing.

Protocol 2: Bioassay for Assessing Cartap Efficacy and
LC50
This protocol details a diet-incorporation bioassay to determine the lethal concentration (LC50)

of Cartap hydrochloride for a target lepidopteran pest.
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Methodology:

Stock Solution Preparation: Prepare a stock solution of Cartap hydrochloride in a suitable

solvent (e.g., distilled water).

Serial Dilutions: Create a series of at least five serial dilutions of the stock solution to

establish a range of concentrations.

Diet Preparation:

Prepare an artificial diet for the target pest.

While the diet is still liquid and has cooled to a safe temperature, incorporate the different

Cartap concentrations into separate batches of the diet.

Pour the treated diet into individual wells of a multi-well plate or small petri dishes.

A control group with no Cartap should also be prepared.

Insect Exposure:

Place one larva of a specific instar (e.g., second instar) into each well containing the

treated or control diet.

Seal the plates to prevent larvae from escaping.

Incubation: Incubate the plates at a constant temperature and humidity suitable for the pest

species.

Data Collection: Record larval mortality in each concentration group at 24, 48, 72, and 96

hours.

Analysis:

Correct for control mortality using Abbott's formula if necessary.

Perform probit analysis on the mortality data to calculate the LC50 value and its 95%

confidence intervals.
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Experimental workflow for a Cartap bioassay.

Protocol 3: Monitoring for Cartap Resistance in Field
Populations
This protocol provides a step-by-step guide for monitoring the development of Cartap
resistance in a field population of a target pest using a discriminating dose bioassay.

Methodology:

Establish a Discriminating Dose:

Using a susceptible laboratory strain of the target pest, determine the LC99 (the

concentration that kills 99% of the population) of Cartap hydrochloride using the bioassay

protocol described above. This LC99 will serve as the discriminating dose.

Sample Field Population: Collect a sufficient number of individuals (larvae or adults) from the

field population to be monitored.

Bioassay with Discriminating Dose:

Expose the collected field population to the pre-determined discriminating dose of Cartap
using the same bioassay method.

Include a control group that is not exposed to the insecticide.

Data Collection: Record the mortality of the field population after the same exposure time

used to determine the LC99.

Analysis:

Calculate the percentage survival of the field population.
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If the survival rate is significantly higher than 1%, it suggests the presence of resistant

individuals in the population.

Regular monitoring (e.g., annually) and comparing survival rates over time can indicate

the evolution of resistance.
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Logical flow for monitoring Cartap resistance.

Data on Cartap Efficacy and Stability
Table 1: Efficacy of Cartap Hydrochloride Against Rice Stem Borer
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Application
Rate (g a.i./ha)

Pest Stage
% Dead Hearts
Reduction (7
DAT)

% White Ear
Reduction (at
harvest)

Reference

375 Vegetative 66-73% - [3]

750 Vegetative 75-83% - [3]

1000
Vegetative &

Reproductive
-

Significant

reduction
[8]

480 (with

Buprofezin)

Vegetative &

Reproductive

Significant

reduction

Significant

reduction

DAT: Days After Transplanting

Table 2: Environmental Factors Affecting Cartap Hydrochloride Stability

Factor Condition
Effect on
Stability/Half-life

Reference

pH Acidic (pH 3-4) Stable [5]

Neutral to Alkaline (pH

7-9)

Unstable, undergoes

hydrolysis
[9]

Sunlight Direct Exposure
Rapid degradation

(photodegradation)
[8]

Temperature
40°C - 60°C (in

storage)

Stable for at least 3

months

Ambient (on plant

surfaces)

Half-life of less than 2

days on brinjal
[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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